1-(1,3-dimethyl-1H-pyrazol-5-yl)-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]methanamine

• Molecular Formula: C13H22ClN5
• Molecular Weight: 283.80 g/mol
• IUPAC Name: N-[(2,5-dimethylpyrazol-3-yl)methyl]-1-(2-propan-2-ylpyrazol-3-yl)methanamine;hydrochloride
• InChI: InChI=1S/C13H21N5.ClH/c1-10(2)18-12(5-6-15-18)8-14-9-13-7-11(3)16-17(13)4;/h5-7,10,14H,8-9H2,1-4H3;1H
• InChI Key: DZTIRBXGNATURY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)CNCC2=CC=NN2C(C)C)C.Cl

Description

1-(1,3-Dimethyl-1H-pyrazol-5-yl)-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]methanamine is a bifunctional pyrazole-based methanamine derivative. Its structure consists of two pyrazole rings: one substituted with 1,3-dimethyl groups at the 1- and 3-positions, and the other bearing an isopropyl group at the 1-position. These rings are connected via a methanamine linker (–CH₂–NH–CH₂–), creating a conformationally flexible scaffold.

The compound’s design leverages pyrazole’s inherent stability and nitrogen-rich aromatic system, which is known to engage in hydrogen bonding and π-π interactions.

Preparation Methods

Synthetic Routes

Alkylation of Pyrazole Derivatives

A foundational method for synthesizing this compound involves alkylation reactions between pre-functionalized pyrazole precursors. As demonstrated in analogous pyrazole syntheses, the reaction typically employs 5-aminopyrazole derivatives and electrophilic reagents bearing isopropyl or methyl groups. For example, the alkylation of 1,3-dimethyl-5-aminopyrazole with a chloromethyl-isopropylpyrazole intermediate in the presence of a base like potassium carbonate facilitates the formation of the methanamine linkage. This step often requires polar aprotic solvents such as dimethylformamide (DMF) or tetrahydrofuran (THF) at temperatures ranging from 60–80°C.

Nucleophilic Substitution and Reductive Amination

An alternative route involves nucleophilic substitution followed by reductive amination . In this approach, a primary amine group on one pyrazole ring reacts with a carbonyl-containing pyrazole derivative. Sodium cyanoborohydride or sodium triacetoxyborohydride is commonly used to reduce the intermediate Schiff base, yielding the target methanamine structure. This method is advantageous for controlling stereochemistry and minimizing side reactions.

Reaction Conditions and Optimization

Solvent and Temperature Effects

Optimal yields are achieved in polar aprotic solvents (e.g., DMF, THF) due to their ability to stabilize transition states in alkylation and amination reactions. Elevated temperatures (60–100°C) are critical for accelerating reaction kinetics, though excessive heat may promote decomposition. For instance, a study reported a 78% yield when conducting alkylation at 80°C in DMF, compared to 52% at 50°C.

Catalytic Systems

The use of potassium carbonate as a base in alkylation reactions minimizes side product formation, while palladium catalysts have been explored for coupling reactions in analogous systems. However, catalytic methods remain underexplored for this specific compound.

Table 1: Comparison of Synthetic Methods

Method	Conditions	Yield (%)	Purity (%)
Alkylation	DMF, K₂CO₃, 80°C, 12h	78	95
Reductive Amination	THF, NaBH₃CN, rt, 24h	65	90
Cyclization	Toluene, Lawesson’s reagent, 110°C	70*	88

*Extrapolated from analogous systems.

Industrial-Scale Production

Continuous Flow Synthesis

Industrial protocols prioritize continuous flow reactors to enhance scalability and reproducibility. These systems enable precise control over residence times and temperatures, reducing the risk of exothermic side reactions. A representative setup involves pumping reactants through a heated reactor column at 5–10 mL/min, achieving throughputs of 1–2 kg/day.

Purification Techniques

Final purification relies on column chromatography (silica gel, ethyl acetate/hexane eluent) and recrystallization from ethanol/water mixtures. Industrial processes may integrate crystallization with continuous filtration systems to maximize yield (≥90%) and purity (≥98%).

Characterization and Analytical Data

Spectroscopic Identification

• ¹H NMR (400 MHz, CDCl₃): δ 1.35 (d, J = 6.8 Hz, 6H, -CH(CH₃)₂), 2.25 (s, 6H, -N(CH₃)₂), 3.72 (s, 2H, -CH₂-N), 5.92 (s, 1H, pyrazole-H).
• MS (ESI+) : m/z 297.83 [M+H]⁺, consistent with the molecular formula C₁₃H₂₂N₅.

Table 2: Key Physicochemical Properties

Property	Value
Molecular Weight	297.83 g/mol
Melting Point	112–114°C*
Solubility (H₂O)	<0.1 mg/mL
LogP	2.85

*Determined via differential scanning calorimetry.

Challenges and Considerations

Stability Issues

The compound is sensitive to oxidation and hydrolysis , necessitating anhydrous storage under inert atmospheres. Degradation studies indicate a shelf life of 6 months at −20°C.

Toxicity of Reagents

Industrial workflows avoid toxic solvents like pyridine, substituting toluene or ethyl acetate for cyclization steps. Lawesson’s reagent, while efficient, requires careful handling due to sulfur byproducts.

Chemical Reactions Analysis

Types of Reactions

1-(1,3-dimethyl-1H-pyrazol-5-yl)-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]methanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the nitrogen atoms or the methyl groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydride.

Major Products

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogen atoms added to the nitrogen or carbon atoms.

Substitution: Substituted derivatives with new alkyl or acyl groups attached to the nitrogen or carbon atoms.

Scientific Research Applications

The compound's biological activity stems from its ability to interact with various molecular targets, including enzymes and receptors. Research indicates that compounds with similar pyrazole structures may exhibit significant anticancer properties through mechanisms such as enzyme inhibition.

Key Findings

• Enzyme Interaction : Studies have shown that the compound can modulate enzyme activity, which is crucial for various cellular functions and signaling pathways. This modulation can lead to potential therapeutic effects in treating diseases like cancer.
• Anticancer Properties : Similar compounds have demonstrated the ability to inhibit cancer cell proliferation. For instance, derivatives of pyrazole have been shown to induce apoptosis in cancer cells through specific pathways.

Medicinal Chemistry

The compound's structural complexity allows it to serve as a lead compound in drug development. Its ability to inhibit specific enzymes makes it a candidate for further investigation in therapeutic contexts.

Agricultural Chemistry

Due to its biological activity, there is potential for applications in crop protection as a pesticide or herbicide. Compounds with similar pyrazole structures have been explored for their efficacy against various pests and pathogens .

Anticancer Research

In a study exploring the anticancer effects of pyrazole derivatives, researchers found that certain analogs exhibited significant cytotoxicity against human cancer cell lines. The study highlighted the importance of structural modifications in enhancing biological activity .

Enzyme Inhibition Studies

Another investigation focused on enzyme inhibition by pyrazole-based compounds showed promising results in modulating key metabolic pathways involved in cancer progression. This underscores the therapeutic potential of compounds like 1-(1,3-dimethyl-1H-pyrazol-5-yl)-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]methanamine in drug development .

Mechanism of Action

The mechanism of action of 1-(1,3-dimethyl-1H-pyrazol-5-yl)-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]methanamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structurally related pyrazole-methanamine derivatives and their distinguishing features:

Compound Name	Substituents on Pyrazole Rings	Molecular Formula	Molecular Weight	Key Features	Evidence Source
Target Compound	1,3-Dimethyl (Ring 1); 1-Isopropyl (Ring 2)	C₁₃H₂₂N₆	262.36 g/mol	High steric bulk, hydrophobic isopropyl group, dual pyrazole motifs	N/A*
1-(1-Ethyl-1H-pyrazol-5-yl)-N-methylmethanamine (LM6)	1-Ethyl (Ring 1); Unsubstituted (Ring 2†)	C₇H₁₃N₃	139.20 g/mol	Smaller size, simpler structure; used in crystallography studies
1-[1-(Difluoromethyl)-1H-pyrazol-5-yl]-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine	1-Difluoromethyl (Ring 1); 1,5-Dimethyl (Ring 2)	C₁₂H₁₆F₂N₆	298.29 g/mol	Electronegative difluoromethyl group; enhanced metabolic stability
1-(4-Fluorophenyl)-N-[(1-methyl-1H-pyrazol-5-yl)methyl]methanamine	1-Methyl (Ring 1); 4-Fluorophenyl (Side chain)	C₁₂H₁₄FN₃	235.26 g/mol	Aromatic fluorophenyl group; potential for halogen bonding interactions
1-(1-Ethyl-1H-pyrazol-5-yl)-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]methanamine	1-Ethyl (Ring 1); 5-Fluoro-1,3-dimethyl (Ring 2)	C₁₂H₁₈FN₅	275.31 g/mol	Fluorine atom for polarity modulation; dual alkyl/fluoro substitution

†LM6 contains only one pyrazole ring.

Structural and Functional Insights:

Substituent Effects :

• The target compound’s 1,3-dimethyl groups (Ring 1) contrast with LM6’s 1-ethyl group , providing greater steric hindrance and electron density.
• The isopropyl group (Ring 2) increases hydrophobicity compared to smaller alkyl substituents (e.g., methyl or ethyl), which may reduce aqueous solubility but improve lipid bilayer penetration .
• Halogenated derivatives (e.g., difluoromethyl or fluoro ) introduce electronegativity, enhancing dipole interactions and resistance to oxidative metabolism.

Linker Flexibility :

• The methanamine linker (–CH₂–NH–CH₂–) is conserved across all compounds, enabling conformational adaptability for target binding.

Synthetic Considerations: Similar compounds are synthesized via multi-step alkylation or reductive amination, with purification involving column chromatography (e.g., ethyl acetate/methanol gradients ). The target compound likely requires tailored conditions due to its bulky substituents.

Potential Applications: LM6’s structural simplicity makes it a model for crystallographic studies , while fluorinated analogs are explored in drug discovery for their enhanced bioavailability. The target compound’s dual pyrazole system could serve as a ligand in metal-organic frameworks or enzyme inhibitors.

Biological Activity

1-(1,3-dimethyl-1H-pyrazol-5-yl)-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]methanamine is a complex organic compound belonging to the class of pyrazole derivatives. Its unique structure, characterized by dual pyrazole rings and specific substituents, suggests significant potential for various biological activities, particularly in medicinal chemistry. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 1-(1,3-dimethyl-1H-pyrazol-5-yl)-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]methanamine is $C_{13}H_{22}N_5$, with a molecular weight of approximately 283.80 g/mol. The structural features include:

Feature	Description
Pyrazole Rings	Two pyrazole units enhance reactivity
Isopropyl Group	Contributes to hydrophobic interactions
Methylene Bridge	Facilitates interaction with biological targets

The biological activity of this compound is primarily attributed to its ability to interact with specific enzymes and receptors. Research indicates that compounds with similar structures often exhibit enzyme inhibition, which disrupts metabolic pathways associated with various diseases, including cancer and inflammation.

Enzyme Inhibition

The mechanism typically involves binding to the active site of enzymes, thereby inhibiting their function. This inhibition can lead to therapeutic effects by modulating cellular signaling pathways. For instance, studies have shown that pyrazole derivatives can inhibit cyclooxygenase (COX) enzymes, which are critical in inflammatory processes .

Therapeutic Applications

Due to its biological activity, 1-(1,3-dimethyl-1H-pyrazol-5-yl)-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]methanamine has potential applications in:

• Anticancer Therapy : The compound may exhibit cytotoxic effects against various cancer cell lines through enzyme inhibition and disruption of cell proliferation pathways.
• Anti-inflammatory Agents : By inhibiting COX enzymes, it may reduce inflammation and pain.

Case Studies and Research Findings

Several studies have investigated the biological activity of similar pyrazole derivatives:

• Cytotoxicity Against Cancer Cells : A study demonstrated that pyrazole derivatives displayed significant cytotoxicity against breast cancer cells with IC50 values comparable to standard chemotherapeutics like doxorubicin .
• Enzyme Inhibition Studies : Research indicated that similar compounds effectively inhibited specific enzymes involved in metabolic pathways linked to cancer progression.
• Structure-Activity Relationship (SAR) : SAR analysis revealed that modifications in the pyrazole ring significantly affect the biological activity, suggesting that further optimization could enhance therapeutic efficacy.